Cas no 62749-08-0 (2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]-)

• Product name: 2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]-
• CAS No: 62749-08-0
• MF: C₉H₁₄N₂O₄
• MW: 214.21846
• CID: 433277
• PubChem ID: 10398326

2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-[[[(1,1-dimethylethyl)amino]carbonyl]oxy]-
• (2,5-dioxopyrrolidin-1-yl) N-tert-butylcarbamate
• SCHEMBL18812101
• DTXSID20439257
• 62749-08-0

• Inchi： InChI=1S/C9H14N2O4/c1-9(2,3)10-8(14)15-11-6(12)4-5-7(11)13/h4-5H2,1-3H3,(H,10,14)
• InChI Key： INMHSOUWMAVPMD-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC(=O)ON1C(=O)CCC1=O

Computed Properties

• Exact Mass: 214.09542
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71